Cas no 2098100-20-8 ((6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride)

• Product Name: (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride
• CAS No: 2098100-20-8
• MF: C₁₂H₁₃Cl₂FN₂
• MW: 275.149424314499
• CID: 5725407
• PubChem ID: 121209188
• Update Time: 2025-11-01

(6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [6-(4-fluorophenyl)pyridin-3-yl]methanamine;dihydrochloride
• F2167-4455
• AKOS026748265
• 2098100-20-8
• (6-(4-fluorophenyl)pyridin-3-yl)methanamine dihydrochloride
• (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride

• Inchi： 1S/C12H11FN2.2ClH/c13-11-4-2-10(3-5-11)12-6-1-9(7-14)8-15-12;;/h1-6,8H,7,14H2;2*1H
• InChI Key： PQDKHNWOSBTSQZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)C1C=CC(=CN=1)CN

Computed Properties

• Exact Mass: 274.0439820g/mol
• Monoisotopic Mass: 274.0439820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride

Introduction to (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride (CAS No. 2098100-20-8)

(6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride, with the CAS number 2098100-20-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom in the phenyl ring and the pyridine moiety contributes to its distinct chemical behavior, making it a valuable candidate for further investigation.

The molecular structure of this compound consists of a pyridine ring substituted at the 3-position with a methanamine group, which is further modified by a 4-fluorophenyl group. This arrangement imparts specific electronic and steric properties that can influence its interactions with biological targets. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in the phenyl ring of (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride plays a crucial role in modulating these properties. Studies have shown that fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are desirable traits for drug candidates.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The pyridine and fluorophenyl moieties in (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride are known to interact effectively with the ATP-binding pockets of kinases, making it a potential lead compound for kinase inhibition.

Recent research has demonstrated the efficacy of this compound in preclinical studies as an inhibitor of specific kinases. For instance, studies have shown that it can effectively inhibit the activity of Janus kinases (JAKs), which are involved in inflammatory responses and have been targeted in the treatment of autoimmune diseases. The ability of (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride to modulate JAK activity suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and psoriasis.

Another area where this compound shows promise is in the development of anticancer agents. Cancer cells often exhibit aberrant signaling pathways that drive their growth and survival. By inhibiting key kinases involved in these pathways, compounds like (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride can help restore normal cellular function and induce apoptosis. Preliminary studies have indicated that this compound can selectively target certain cancer cell lines, making it a promising candidate for further development.

The synthesis of (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride involves multi-step organic reactions, including condensation, substitution, and salt formation. The use of advanced synthetic techniques ensures high purity and yield, which are essential for pharmaceutical applications. The fluorination step is particularly critical and requires precise control to achieve optimal results.

In conclusion, (6-(4-Fluorophenyl)pyridin-3-yl)methanamine dihydrochloride (CAS No. 2098100-20-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for kinase inhibition and other therapeutic applications. Further research is warranted to fully explore its pharmacological properties and clinical potential.